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Compound of Interest |

3-Chloro-2-
Compound Name:
(trifluoromethoxy)benzaldehyde

Cat. No.: B12442128

Get Quote

3-Chloro-2-(trifluoromethoxy)benzaldehyde (CAS No. 1261498-32-1) is a halogenated
aromatic aldehyde, a class of compounds that serves as a versatile cornerstone in modern

synthetic chemistry. For researchers in drug development and materials science, such
molecules are invaluable intermediates, offering unique electronic properties and steric
arrangements for building complex molecular architectures. The presence of a chloro group, an
aldehyde function, and a trifluoromethoxy moiety on the same benzene ring suggests a high
potential for diverse chemical transformations.

However, the very features that make this compound synthetically attractive also necessitate a
rigorous and proactive approach to safety. As a relatively novel reagent, a comprehensive,
officially sanctioned Safety Data Sheet (SDS) is not readily available. This guide, therefore, has
been constructed to provide researchers, scientists, and drug development professionals with a
robust, inferred safety profile. By systematically analyzing the known hazards of structurally
analogous compounds and applying fundamental principles of toxicology and reactivity, this
document serves as a critical tool for risk assessment and the implementation of safe handling
protocols. Our objective is to bridge the information gap, empowering scientists to work with
this promising intermediate while upholding the highest standards of laboratory safety.
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Section 1: Compound Identification and
Physicochemical Properties

Precise identification is the foundation of chemical safety. The properties of 3-Chloro-2-
(trifluoromethoxy)benzaldehyde dictate its behavior under various laboratory conditions,
influencing storage, handling, and emergency response.

Property Data Source
CAS Number 1261498-32-1 ChemScene[1]
Molecular Formula CsHaCIF30:2 ChemScene[1]
Molecular Weight 224.56 g/mol ChemScene[1]
Physical Form Inferred to be a liquid or low- General

melting solid

Likely soluble in organic
Solubility solvents (e.g., ethanol, ether) Inferred[2]

and insoluble in water.

N Sealed in a dry environment at
Storage Conditions 9.8°C ChemScene([1]

Note: Some physical properties are inferred based on structurally similar compounds, as
comprehensive experimental data for this specific molecule is not publicly available.

Section 2: Hazard Identification — An Inferential
Analysis

In the absence of a dedicated toxicological study, we can construct a reliable hazard profile by
examining the constituent functional groups and data from analogous chemicals. The primary
hazards are consistently associated with irritation, potential acute toxicity, and reactivity of the
aldehyde group.

Predicted GHS Classification
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Based on the safety profiles of related compounds like 3-Chloro-2-fluoro-5-
(trifluoromethyl)benzaldehyde[3], 3-Chloro-2-hydroxybenzaldehyde[4], and various other
substituted benzaldehydes[5][6][7], the following GHS classification is predicted:

Caption: Predicted GHS classification based on structural analogs.

Inferred Toxicological Profile

o Skin and Eye Irritation: This is the most consistently reported hazard for substituted
benzaldehydes.[3][4][5] The aldehyde functional group can react with biological
macromolecules, leading to an irritant response. Direct contact with skin will likely cause
redness and irritation, while eye contact can result in serious damage.[3][8]

e Respiratory Tract Irritation: As a potentially volatile organic compound, inhalation of vapors or
aerosols may irritate the respiratory system, causing coughing and discomfort.[8][9] Use in a
well-ventilated area is mandatory.

o Acute Toxicity (Oral and Inhalation): Benzaldehyde itself is classified as harmful if swallowed
or inhaled.[5][10][11][12] It is prudent to assume a similar or greater toxicity for this
substituted analog until proven otherwise. Ingestion can lead to gastrointestinal irritation.[8]

o Chronic Effects and Other Hazards: Data on long-term exposure, carcinogenicity, or
reproductive toxicity is not available. However, many halogenated aromatic compounds can
be persistent in the environment.[6] The toxicological properties have not been thoroughly
investigated, which mandates a cautious approach.[9]

Section 3: Risk Mitigation and Safe Handling
Protocols

A self-validating safety protocol relies on a multi-layered approach, combining engineering
controls, appropriate personal protective equipment (PPE), and standardized procedures.

Engineering Controls

e Chemical Fume Hood: All handling of 3-Chloro-2-(trifluoromethoxy)benzaldehyde,
including weighing, transferring, and reaction setup, must be performed inside a certified
chemical fume hood to prevent inhalation of vapors.[4][8]

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2388906&productDescription=3-CHLRO-2-FLRO-5-%28TRIFLROME+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-chloro-2-hydroxy-benzaldehyde-pd180810136221.html
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/101562-SDS-EN.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7500_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trifluoromethoxy_benzaldehyde
https://www.fishersci.com/store/msds?partNumber=AAB2388906&productDescription=3-CHLRO-2-FLRO-5-%28TRIFLROME+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-chloro-2-hydroxy-benzaldehyde-pd180810136221.html
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/101562-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2388906&productDescription=3-CHLRO-2-FLRO-5-%28TRIFLROME+5G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/75928.pdf
https://pim-resources.coleparmer.com/sds/75928.pdf
https://www.capotchem.com/doc/viewmsds_1261442-48-1.html
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/101562-SDS-EN.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Benzaldehyde_Human%20health%20tier%20II%20assessment.pdf
https://www.echemi.com/sds/benzaldehyde-pd1912091003.html
https://labbox.eu/wp-content/uploads/FDS/SDS_EN_10098.pdf
https://pim-resources.coleparmer.com/sds/75928.pdf
https://store.apolloscientific.co.uk/storage/msds/PC7500_msds.pdf
https://www.capotchem.com/doc/viewmsds_1261442-48-1.html
https://www.benchchem.com/product/b12442128/docs?utm_src=pdf-body#introduction-proactive-safety-assessment-for-a-novel-synthetic-building-block
https://www.echemi.com/sds/3-chloro-2-hydroxy-benzaldehyde-pd180810136221.html
https://pim-resources.coleparmer.com/sds/75928.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12442128?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Ventilation: Ensure the laboratory has adequate general ventilation.[12]

o Safety Stations: An operational eyewash station and safety shower must be readily
accessible in the immediate work area.[8]

Personal Protective Equipment (PPE) Workflow

The selection and use of PPE is a critical control point. The following workflow should be
adopted for all procedures involving this compound.
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Preparation Phase
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Specific Procedure

A

Select Appropriate PPE

Donning Sequence

1. Don Lab Coat
(Chemically resistant)

2. Don Gloves
(Nitrile or Neoprene)

3. Don Eye Protection
(Chemical splash goggles)

4. Add Face Shield
(For splash risk)
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Perform Work in
Fume Hood

Removal %i'c Disposal

Remove Gloves (Avoid Skin Contact)

Y

Remove Face Shield/Goggles

\

Remove Lab Coat

Y

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for PPE selection, use, and removal.
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e Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Always
inspect gloves for tears or punctures before use and remove them with care to avoid skin
contamination.[13]

o Eye and Face Protection: Use chemical splash goggles that conform to OSHA 29 CFR
1910.133 or European Standard EN166.[3][8] A face shield should be worn over goggles
when there is a significant risk of splashing.

o Skin and Body Protection: A chemically resistant lab coat should be worn at all times. Ensure
it is fully buttoned.[4]

Storage and Handling Procedures

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place, as
recommended (2-8°C).[1][4] Storing under an inert atmosphere (e.g., nitrogen or argon) can
prevent degradation via oxidation or reaction with moisture.[14]

e Incompatibility: Store away from strong oxidizing agents, strong bases, and foodstuffs.[14]
[15]

» Handling: Avoid all personal contact, including inhalation.[6][15] Do not eat, drink, or smoke
in the handling area.[6][14] Use non-sparking tools and ground equipment when transferring
large quantities to prevent static discharge.[8]

Section 4: Emergency Procedures

Rapid and correct response during an emergency is crucial to minimizing harm.

First-Aid Measures

« If Inhaled: Move the victim to fresh air immediately. If breathing is difficult, administer oxygen.
If not breathing, give artificial respiration. Seek immediate medical attention.[3][4][9]

e In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with plenty of soap and water for at least 15 minutes. If skin irritation persists, seek
medical attention.[3][4][8]
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e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[3][6][8]

« |If Swallowed: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water
afterwards. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.[3][8][9]

Spill and Leak Response

o Evacuate: Evacuate non-essential personnel from the area and ensure adequate ventilation.
Control Ignition Sources: Remove all sources of ignition.[4]

Containment: Wear full PPE. Contain the spill using an inert absorbent material like sand,
vermiculite, or earth.[6] Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material into a suitable, closed container for
disposal.[6][9]

Decontamination: Clean the spill area thoroughly. Wash and decontaminate all protective
clothing before reuse.[6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9][11]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated, including
carbon monoxide, carbon dioxide, hydrogen chloride, and hydrogen fluoride.[9]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear.[8][9]

Section 5: Reactivity and Stability

e Reactivity: The aldehyde group is susceptible to nucleophilic addition and can be easily
oxidized to a carboxylic acid.[16] The presence of the electron-withdrawing trifluoromethoxy
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and chloro groups increases the electrophilicity of the carbonyl carbon, making it highly
reactive towards nucleophiles.[16]

o Chemical Stability: The compound is likely stable under recommended storage conditions
but may be sensitive to air, light, and moisture over time.[14][17] Aldehydes can undergo
autoxidation in the presence of air.

» Conditions to Avoid: Avoid exposure to heat, open flames, sparks, air, and moisture.[14][17]

e Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[14][17]

Conclusion

While 3-Chloro-2-(trifluoromethoxy)benzaldehyde is a promising molecule for synthetic
applications, its safety profile demands respect and caution. Based on a detailed analysis of its
structural components, it should be handled as a compound that is irritating to the skin, eyes,
and respiratory system, and is potentially harmful if ingested or inhaled. The protocols outlined
in this guide—emphasizing the use of engineering controls, appropriate PPE, and standardized
emergency procedures—provide a robust framework for its safe use in a research and
development setting. Until comprehensive toxicological data becomes available, this
conservative, science-led approach ensures that innovation and safety proceed hand-in-hand.
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Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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